5-Indolinecarboxaldehyde HCl
Description
5-Indolinecarboxaldehyde HCl, also known as indoline-5-carbaldehyde hydrochloride, is a chemical compound with the molecular formula C9H10ClNO and a molecular weight of 183.64 . It is a brown to dark-brown solid .
Synthesis Analysis
The synthesis of 5-Indolinecarboxaldehyde HCl or related compounds often involves metalation reactions . Lithiation is the most common mode of metalation, but other metals like magnesium, zinc, tin, and boron have also been used . The metalation can be directed by a nitrogen functionality, directed ortho metalation by substituents not located at nitrogen, or halogen–metal exchange .Scientific Research Applications
- Application : Researchers have utilized 5-Indolinecarboxaldehyde HCl in multicomponent reactions (MCRs) to construct diverse heterocyclic compounds. These reactions involve combining multiple reactants in a single step to form complex structures .
- Application : By treating protected indole-5-carboxamide with sec-butyllithium followed by electrophiles, scientists have obtained products derived from C4-lithiation. Solid-phase lithiation of resin-bound indole-5-carboxamides has also led to mixtures of products derived from C4- and C6-lithiation .
Multicomponent Reactions (MCRs) and Heterocyclic Synthesis
Metalation and Functionalization
properties
IUPAC Name |
2,3-dihydro-1H-indole-5-carbaldehyde;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO.ClH/c11-6-7-1-2-9-8(5-7)3-4-10-9;/h1-2,5-6,10H,3-4H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNLRDSLXSRASBM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C1C=C(C=C2)C=O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Indolinecarboxaldehyde hcl | |
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